Cas no 118313-35-2 (5-methoxy-1,2-dihydroisoquinolin-1-one)

• Product Name: 5-methoxy-1,2-dihydroisoquinolin-1-one
• CAS No: 118313-35-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00713157
• CID: 1029050
• PubChem ID: 928820
• Update Time: 2025-06-12

5-methoxy-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyisoquinolin-1(2H)-one
• 1(2H)-isoquinolinone, 5-methoxy-
• 5-Methoxy-2H-isoquinolin-1-one
• 5-methoxy-1,2-dihydroisoquinolin-1-one
• SCHEMBL13729970
• 5-Methoxy-1(2H)-isoquinolinone
• 5-Methoxy-2H-isoquinolin-1-one, AldrichCPR
• SCHEMBL1536501
• Z1201620504
• AKOS005208558
• EN300-201983
• AB06974
• F2621-0727
• AS-38982
• Oprea1_045149
• DTXSID20358979
• 118313-35-2
• DB-061275
• MFCD00713157
• JTIMZAUBSBUCNK-UHFFFAOYSA-N

• MDL： MFCD00713157
• Inchi： 1S/C10H9NO2/c1-13-9-4-2-3-8-7(9)5-6-11-10(8)12/h2-6H,1H3,(H,11,12)
• InChI Key： JTIMZAUBSBUCNK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(NC=CC=21)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 438.5±45.0 °C at 760 mmHg
• Flash Point: 219.0±28.7 °C
• Refractive Index: 1.574
• PSA: 38.33
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-methoxy-1,2-dihydroisoquinolin-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-methoxy-1,2-dihydroisoquinolin-1-one

Comprehensive Overview of 5-Methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 118313-35-2)

5-Methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 118313-35-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinolinone backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The growing interest in 5-methoxy derivatives stems from their ability to interact with various enzymatic systems. For instance, this compound has been explored for its role in inhibiting specific enzymes involved in inflammatory responses. Its methoxy group at the 5-position enhances its lipophilicity, potentially improving its bioavailability—a key factor in drug design. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in high-throughput screening and computational chemistry. 5-Methoxy-1,2-dihydroisoquinolin-1-one fits into this niche due to its manageable molecular weight and synthetic accessibility. Its scaffold versatility allows for derivatization, making it a valuable building block in medicinal chemistry. This aligns with frequent search queries like "isoquinolinone derivatives in drug discovery" and "methoxy-substituted heterocycles."

From a synthetic perspective, the compound’s preparation often involves Pictet-Spengler cyclization or microwave-assisted synthesis, methods frequently discussed in organic chemistry forums. Its crystallographic data and spectroscopic profiles (e.g., NMR, IR) are well-documented, aiding in quality control for industrial-scale production. These details cater to professionals searching for "CAS 118313-35-2 characterization" or "5-methoxy-1,2-dihydroisoquinolin-1-one synthesis protocol."

Beyond pharmaceuticals, 5-Methoxy-1,2-dihydroisoquinolin-1-one has potential applications in material science, particularly in designing organic semiconductors. Its conjugated system and electron-donating methoxy group contribute to charge transport properties, a hot topic in green energy research. This multidisciplinary relevance addresses trending searches such as "heterocycles in optoelectronics" and "sustainable organic materials."

In summary, 5-Methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 118313-35-2) exemplifies the intersection of chemistry and innovation. Its dual utility in life sciences and advanced materials ensures its continued prominence in scientific literature and industrial applications. For researchers, this compound represents a versatile tool to address challenges in drug development and renewable technology—answering the call for solutions to modern global health and environmental concerns.